Cas no 310407-92-2 (1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one)

• Product Name: 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one
• CAS No: 310407-92-2
• MF: C₁₅H₂₈O₂
• MW: 240.381625175476
• CID: 6787184
• PubChem ID: 3115862
• Update Time: 2025-06-10

1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethyloxan-4-yl)octan-1-one
• AKOS000547413
• 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one
• VS-09056
• CS-0357606
• STL372760
• BBL028973
• 310407-92-2

• Inchi： 1S/C15H28O2/c1-4-5-6-7-8-9-14(16)13-10-11-17-15(2,3)12-13/h13H,4-12H2,1-3H3
• InChI Key： MGFXQQFJSMMZKA-UHFFFAOYSA-N
• SMILES： O1CCC(C(CCCCCCC)=O)CC1(C)C

Computed Properties

• Exact Mass: 240.208930132g/mol
• Monoisotopic Mass: 240.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one

Comprehensive Overview of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one (CAS No. 310407-92-2)

1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one, identified by its CAS No. 310407-92-2, is a specialized organic compound that has garnered significant attention in the fields of fragrance chemistry and synthetic organic applications. This ketone derivative, featuring a 2,2-dimethyltetrahydro-2H-pyran moiety, is renowned for its unique structural properties and versatile utility. Researchers and industry professionals frequently explore its potential in creating novel aromatic profiles, making it a subject of interest in both academic and commercial settings.

The molecular structure of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one combines a long aliphatic chain with a cyclic ether component, contributing to its distinct physicochemical characteristics. This hybrid architecture enables the compound to exhibit balanced volatility and stability, which are critical for applications in perfumery and flavor formulations. Recent trends in sustainable and bio-based fragrance ingredients have further amplified the demand for such structurally innovative molecules, as they align with the growing consumer preference for eco-friendly products.

In the context of modern research, CAS No. 310407-92-2 is often discussed alongside topics like "green chemistry" and "sustainable scent design." These keywords reflect the compound's relevance in addressing contemporary challenges in the fragrance industry, such as reducing reliance on petrochemical-derived ingredients. Analytical studies have highlighted its compatibility with enzymatic synthesis methods, which are gaining traction due to their lower environmental impact. This positions 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one as a promising candidate for next-generation fragrance development.

Another area of interest is the compound's potential role in enhancing olfactory longevity in perfumes. Perfumers and formulators frequently search for ingredients that can extend the shelf-life of fragrances while maintaining their aromatic integrity. The 2,2-dimethyltetrahydro-2H-pyran group in this ketone has been noted for its ability to modulate evaporation rates, making it a valuable additive in high-end perfumery. This property is particularly appealing to brands aiming to differentiate their products in a competitive market.

From a synthetic perspective, 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one serves as an intermediate in the production of more complex fragrance molecules. Its reactivity allows for selective functionalization, enabling chemists to tailor its properties for specific applications. Recent patents and publications have explored its use in creating musk analogs and woody-ambery scent profiles, which are highly sought after in luxury fragrances. This adaptability underscores the compound's importance in innovation-driven sectors.

Safety and regulatory compliance are also critical considerations for compounds like CAS No. 310407-92-2. While it is not classified as hazardous, thorough toxicological assessments are conducted to ensure its suitability for consumer products. The fragrance industry adheres to stringent guidelines set by organizations such as IFRA (International Fragrance Association), and 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one has been evaluated for its safe use in various formulations. This aligns with the increasing consumer demand for transparency and safety in personal care ingredients.

In summary, 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one (CAS No. 310407-92-2) represents a fascinating intersection of chemistry and creativity. Its structural uniqueness, combined with its applicability in sustainable fragrance design, makes it a standout compound in modern research and industry. As the market continues to evolve toward greener and more innovative solutions, this molecule is poised to play a pivotal role in shaping the future of aromatic sciences.